Cas no 132899-04-8 (1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-)

1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl- structure
132899-04-8 structure
Product name:1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-
CAS No:132899-04-8
MF:C14H10O5
MW:258.226204395294
CID:212708
PubChem ID:125571

1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[2,3-c]pyran-5,10-dione,7,9-dihydroxy-3-methyl-
    • 6-O-demethyl-5-deoxyanhydrofusarubin
    • 7,9-dihydroxy-3-methyl-1H-benzo[g]isochromene-5,10-dione
    • 1H-Naphtho(2,3-c)pyran-5,10-dione, 7,9-dihydroxy-3-methyl-
    • 6-Ddaf
    • CHEMBL479229
    • DTXSID00157841
    • 132899-04-8
    • Inchi: InChI=1S/C14H10O5/c1-6-2-8-10(5-19-6)14(18)12-9(13(8)17)3-7(15)4-11(12)16/h2-4,15-16H,5H2,1H3
    • InChI Key: ATLURBSTOUCQEI-UHFFFAOYSA-N
    • SMILES: CC1OCC2C(C3=C(O)C=C(O)C=C3C(=O)C=2C=1)=O

Computed Properties

  • Exact Mass: 258.0528
  • Monoisotopic Mass: 258.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.57
  • Boiling Point: 543.3°C at 760 mmHg
  • Flash Point: 214.8°C
  • Refractive Index: 1.707
  • PSA: 83.83

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